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Compound of Interest

Compound Name: 2,6-Difluoro-3-methylphenol

Cat. No.: B1304721 Get Quote

Essential Safety and Handling Guide for 2,6-
Difluoro-3-methylphenol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2,6-Difluoro-3-methylphenol in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development to ensure the safe

management of this chemical.

Chemical Identifier and Properties

Property Value

CAS Number 261763-46-6[1][2]

Molecular Formula C₇H₆F₂O[1][2]

Molecular Weight 144.12 g/mol [1][2]

Form Solid[2]

Storage 4°C, stored under nitrogen[3]

Hazard Identification and Safety Precautions

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1304721?utm_src=pdf-interest
https://www.benchchem.com/product/b1304721?utm_src=pdf-body
https://www.benchchem.com/product/b1304721?utm_src=pdf-body
https://www.benchchem.com/product/b1304721?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Difluoro-3-methylphenol
https://www.sigmaaldrich.com/US/en/product/aldrich/cds021693
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Difluoro-3-methylphenol
https://www.sigmaaldrich.com/US/en/product/aldrich/cds021693
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Difluoro-3-methylphenol
https://www.sigmaaldrich.com/US/en/product/aldrich/cds021693
https://www.sigmaaldrich.com/US/en/product/aldrich/cds021693
https://www.chemscene.com/261763-46-6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2,6-Difluoro-3-methylphenol is classified as a hazardous substance with the following primary

concerns:

Acute Toxicity: Toxic if swallowed and in contact with skin.[1]

Corrosivity: Causes severe skin burns and eye damage.[1]

Irritant: May cause irritation upon contact.[1]

Due to these hazards, it is imperative to adhere to strict safety protocols and utilize appropriate

personal protective equipment (PPE).

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following equipment is mandatory when handling 2,6-Difluoro-3-methylphenol:
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PPE Category Specification Rationale

Hand Protection

Double-gloving with nitrile

exam-style gloves for

incidental contact. For

concentrated solutions or

prolonged handling, use utility-

grade neoprene or butyl gloves

over nitrile gloves.[4]

Provides protection against

skin contact, which can cause

burns and toxicity. Phenol can

penetrate some glove

materials, necessitating

appropriate selection and

frequent changes.

Eye and Face Protection

ANSI Z87.1-compliant safety

glasses. A face shield should

be worn in situations with a

splash hazard.[5]

Protects against splashes that

can cause severe eye

damage.

Skin and Body Protection

A fully buttoned lab coat must

be worn. For potential

splashes, a butyl rubber or

neoprene apron over the lab

coat is recommended.[4]

Minimizes skin contact with the

chemical.

Respiratory Protection

All handling of 2,6-Difluoro-3-

methylphenol should be

conducted within a certified

chemical fume hood to prevent

inhalation of vapors or dust.[4]

[5]

Protects against inhalation,

which can be toxic.

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for laboratory safety and

environmental compliance.

Step-by-Step Handling Protocol
Preparation and Pre-Handling Check:

Ensure a chemical fume hood is operational and available for use.
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Verify that a properly stocked phenol first aid kit, including polyethylene glycol 300 or 400

(PEG-300 or PEG-400), is readily accessible.[6]

Assemble all necessary PPE and inspect for any defects.

Designate a specific work area within the fume hood for the procedure.

Handling the Chemical:

Don the appropriate PPE before handling the chemical container.

Carefully open the container within the fume hood.

Weigh and dispense the required amount of 2,6-Difluoro-3-methylphenol.

Keep the container sealed when not in use.

Avoid creating dust if handling the solid form.

Post-Handling and Cleanup:

Decontaminate any surfaces that may have come into contact with the chemical using a

suitable laboratory cleaner.

Properly remove and dispose of contaminated gloves and other disposable materials in a

designated hazardous waste container.

Wash hands thoroughly with soap and water after the procedure is complete.

Disposal Plan
Under no circumstances should 2,6-Difluoro-3-methylphenol or its waste be disposed of

down the drain.[7]

Waste Collection and Segregation:

Collect all waste containing 2,6-Difluoro-3-methylphenol in a designated, chemically

compatible, and clearly labeled hazardous waste container.[7]
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The container must have a secure, tight-fitting lid.[7]

Labeling and Storage:

Label the waste container with "Hazardous Waste," the full chemical name "2,6-Difluoro-
3-methylphenol," and list any other constituents.[7]

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.[7]

Emergency Procedures
Skin Contact: Immediately and rapidly remove contaminated clothing. Wipe the exposed

area with low-molecular-weight polyethylene glycol (PEG-300 or PEG-400) until there is no

detectable odor of phenol. If PEG is unavailable, a glycerine solution can be used.[8]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.[9]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[9]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[9]

Spill: In case of a spill, evacuate the area. Use a non-combustible absorbent material to

contain the spill. Collect the absorbent material and the spilled chemical into a sealed

container for disposal as hazardous waste.[7]

Experimental Workflow Visualization
The following diagram illustrates the standard operating procedure for handling 2,6-Difluoro-3-
methylphenol.
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Preparation & Pre-Handling Check
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- Inspect PPE

Don Appropriate PPE
- Double Gloves (Nitrile)

- Safety Glasses/Face Shield
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Proceed
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- Open and Dispense Chemical

- Keep Container Sealed

Proceed

Post-Handling & Cleanup
- Decontaminate Surfaces

- Dispose of Contaminated PPE

Complete

Emergency Procedures
- Skin/Eye Contact

- Ingestion/Inhalation
- Spill

If incident occurs

Waste Disposal
- Collect in Labeled Container

- Store in Ventilated Area

Segregate Waste

Contact EHS for Pickup

Schedule
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Caption: Workflow for handling 2,6-Difluoro-3-methylphenol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1304721?utm_src=pdf-body-img
https://www.benchchem.com/product/b1304721?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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